Cas no 898766-62-6 (2-ACETOXYBENZYL 2-THIENYL KETONE)

2-ACETOXYBENZYL 2-THIENYL KETONE structure
898766-62-6 structure
Product Name:2-ACETOXYBENZYL 2-THIENYL KETONE
CAS No:898766-62-6
MF:C14H12O3S
MW:260.308282852173
CID:1947200
PubChem ID:24723787
Update Time:2025-04-21

2-ACETOXYBENZYL 2-THIENYL KETONE Chemical and Physical Properties

Names and Identifiers

    • 2-ACETOXYBENZYL 2-THIENYL KETONE
    • 2-[2-(Acetyloxy)phenyl]-1-(2-thienyl)ethanone
    • 898766-62-6
    • DTXSID201250868
    • Inchi: 1S/C14H12O3S/c1-10(15)17-13-6-3-2-5-11(13)9-12(16)14-7-4-8-18-14/h2-8H,9H2,1H3
    • InChI Key: ZIIJPKPWLSDMFG-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(CC1C=CC=CC=1OC(C)=O)=O

Computed Properties

  • Exact Mass: 260.05100
  • Monoisotopic Mass: 260.05071541Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 71.6Ų

Experimental Properties

  • PSA: 71.61000
  • LogP: 3.09880
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